Cas no 821784-56-9 (1,3-Benzenediol, 5-[[[5-(4-hydroxyphenyl)-3-pyridinyl]amino]methyl]-)

• Product Name: 1,3-Benzenediol, 5-[[[5-(4-hydroxyphenyl)-3-pyridinyl]amino]methyl]-
• CAS No: 821784-56-9
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 696839
• PubChem ID: 11695240
• Update Time: 2025-04-19

1,3-Benzenediol, 5-[[[5-(4-hydroxyphenyl)-3-pyridinyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-[[[5-(4-hydroxyphenyl)-3-pyridinyl]amino]methyl]-
• 5-[[[5-(4-hydroxyphenyl)pyridin-3-yl]amino]methyl]benzene-1,3-diol
• DTXSID20470766
• SCHEMBL4156602
• 821784-56-9

• Inchi： 1S/C18H16N2O3/c21-16-3-1-13(2-4-16)14-7-15(11-19-10-14)20-9-12-5-17(22)8-18(23)6-12/h1-8,10-11,20-23H,9H2
• InChI Key： JWHXMIHTTACQGE-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)CNC1C=NC=C(C2C=CC(=CC=2)O)C=1)O

Computed Properties

• Exact Mass: 308.11609238g/mol
• Monoisotopic Mass: 308.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 85.6Ų